Cas no 62075-23-4 (trans-4-Aminoadamantan-1-ol Hydrochloride)

• Product Name: trans-4-Aminoadamantan-1-ol Hydrochloride
• CAS No: 62075-23-4
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• MDL: MFCD22194311
• CID: 57825
• PubChem ID: 253659614
• Update Time: 2025-10-28

trans-4-Aminoadamantan-1-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-Aminoadamantan-1-ol hydrochloride
• trans-4-Amino-1-adamantanol Hydrochloride
• (3S)-4-aminoadamantan-1-ol,hydrochloride
• trans-1-Amino-4-hydroxyadamantane Hydrochloride
• cis-4-Amino-1-adamantanol hydrochloride
• Cis-4-aminoadamantan-1-ol hydrochloride
• (1R,3S,4R)-4-aminoadamantan-1-ol hydrochloride
• SBB070416
• RP26048
• BC277060
• AX8158022
• AB0104198
• W7413
• (3R,5S)-4-Aminoadamantan-1-ol hydrochloride
• (3S)-4-Aminot
• trans-4-Aminoadamantan-1-ol Hydrochloride

• MDL： MFCD22194311
• Inchi： 1S/C10H17NO.ClH/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7;/h6-9,12H,1-5,11H2;1H/t6?,7-,8?,9?,10?;/m0./s1
• InChI Key： KWEPNQFVPHYHHO-VSLJLWNASA-N
• SMILES： Cl.OC12CC3C[C@@H](C1)C(C(C3)C2)N

Computed Properties

• Exact Mass: 203.10800
• Monoisotopic Mass: 203.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• PSA: 46.25000
• LogP: 2.38700

trans-4-Aminoadamantan-1-ol Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on trans-4-Aminoadamantan-1-ol Hydrochloride

Comprehensive Overview of trans-4-Aminoadamantan-1-ol Hydrochloride (CAS No. 62075-23-4): Properties, Applications, and Research Insights

trans-4-Aminoadamantan-1-ol Hydrochloride (CAS No. 62075-23-4) is a chemically modified adamantane derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its rigid adamantane backbone and functionalized amine and hydroxyl groups, exhibits unique physicochemical properties. Researchers are increasingly exploring its potential as a bioactive scaffold due to its structural similarity to neuromodulators and its ability to penetrate lipid membranes. The hydrochloride salt form enhances solubility, making it particularly valuable for drug formulation studies.

Recent trends in AI-driven drug discovery have highlighted adamantane derivatives like trans-4-Aminoadamantan-1-ol Hydrochloride as promising candidates for targeting neurological disorders. Computational studies suggest its potential interaction with NMDA receptors and sigma-1 proteins, aligning with current searches for "neuroprotective small molecules" and "blood-brain barrier permeable compounds." The compound's stereospecificity (trans-configuration) is crucial for its biological activity, a detail frequently queried in academic databases.

From a synthetic chemistry perspective, the preparation of CAS 62075-23-4 involves multi-step functionalization of adamantane, with the 1-position hydroxyl group and 4-position amine introducing both hydrophilicity and hydrogen-bonding capacity. This molecular duality makes it a subject of interest in supramolecular chemistry applications, particularly in the design of host-guest systems—a hot topic in nanotechnology forums. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques commonly searched alongside this compound's name.

The compound's stability under physiological conditions has prompted investigations into its prodrug potential, especially for CNS-targeted therapies. Patent literature reveals growing interest in its use as an intermediate for antiviral agents, coinciding with heightened public interest in "broad-spectrum antiviral compounds" post-pandemic. However, unlike restricted substances, trans-4-Aminoadamantan-1-ol Hydrochloride remains accessible for legitimate research, with suppliers providing it under standard laboratory safety protocols.

Material scientists have explored its crystalline properties for nonlinear optical materials, leveraging the adamantane core's electron density distribution. This application aligns with searches for "organic semiconductor precursors." The hydrochloride salt's hygroscopic nature requires careful storage—a practical consideration often overlooked in literature but frequently asked about in research communities.

Ongoing studies examine its structure-activity relationships (SAR) in medicinal chemistry, particularly comparing its activity profile with other adamantyl derivatives like memantine. This connects to trending queries about "adamantane-based cognitive enhancers." The compound's logP value (estimated at 1.2-1.8) and pKa characteristics make it a frequent subject in "drug likeness" predictive modeling discussions.

Quality control specifications for 62075-23-4 typically require ≥98% purity (HPLC), with residual solvent analysis becoming stricter due to updated ICH guidelines. These standards reflect the compound's transition from research-grade to potential GMP-scale production—a progression tracked by industry analysts monitoring "specialty chemical commercialization."

Environmental fate studies indicate moderate biodegradability of the adamantane core, addressing emerging concerns about persistent pharmaceutical pollutants. This ecological dimension responds to increasing searches for "green chemistry alternatives" in synthetic pathways. The compound's thermal stability (decomposition >200°C) also makes it suitable for high-temperature applications, a property highlighted in materials science patent applications.

In summary, trans-4-Aminoadamantan-1-ol Hydrochloride represents a versatile chemical entity bridging pharmaceutical development and advanced materials research. Its unique three-dimensional structure continues to inspire innovations across disciplines, from targeted drug delivery systems to molecular engineering—areas consistently ranking high in scientific search trends. As research evolves, this compound maintains its relevance by addressing contemporary challenges in precision medicine and functional materials design.